Cas no 2022889-91-2 (4-(2-methylbutyl)-4H,5H,6H,7H-furo3,2-cpyridine)

• Product Name: 4-(2-methylbutyl)-4H,5H,6H,7H-furo3,2-cpyridine
• CAS No: 2022889-91-2
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6364953
• PubChem ID: 165956057
• Update Time: 2025-05-18

4-(2-methylbutyl)-4H,5H,6H,7H-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylbutyl)-4H,5H,6H,7H-furo3,2-cpyridine
• 4-(2-methylbutyl)-4H,5H,6H,7H-furo[3,2-c]pyridine
• 2022889-91-2
• EN300-1076276

• Inchi： 1S/C12H19NO/c1-3-9(2)8-11-10-5-7-14-12(10)4-6-13-11/h5,7,9,11,13H,3-4,6,8H2,1-2H3
• InChI Key： GAWORMGYGKCNCO-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC2CC(C)CC

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-(2-methylbutyl)-4H,5H,6H,7H-furo3,2-cpyridine

4-(2-Methylbutyl)-4H,5H,6H,7H-Furo[3,2-c]pyridine: A Comprehensive Overview

The compound 4-(2-methylbutyl)-4H,5H,6H,7H-furo[3,2-c]pyridine, identified by the CAS registry number CAS No. 2022889-91-2, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the family of fused heterocyclic compounds, which are known for their unique electronic properties and structural diversity. The furo[3,2-c]pyridine core is a bicyclic structure consisting of a furan ring fused to a pyridine ring. The substitution at the 4-position with a 2-methylbutyl group introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the importance of fused heterocycles like 4-(2-methylbutyl)-4H,5H,6H,7H-furo[3,2-c]pyridine in the development of advanced materials. For instance, researchers have explored the use of such compounds in organic electronics due to their ability to modulate electronic properties through structural modifications. The presence of electron-donating groups like the 2-methylbutyl substituent can significantly influence the molecule's redox behavior and charge transport properties.

In terms of synthesis, CAS No. 2022889-91-2 can be prepared via various routes depending on the starting materials and desired regioselectivity. One common approach involves the coupling of appropriate intermediates using palladium-catalyzed cross-coupling reactions. These methods allow for precise control over the substitution pattern and stereochemistry of the final product. Recent advancements in catalytic systems have further enhanced the efficiency and scalability of these reactions.

The structural versatility of 4-(2-methylbutyl)-4H,5H,6H,7H-furo[3,2-c]pyridine makes it an attractive candidate for applications in drug discovery as well. The fused heterocyclic core provides a rigid framework that can potentially bind to various biological targets with high affinity. Additionally, the presence of bulky substituents like the 2-methylbutyl group can improve pharmacokinetic properties such as solubility and bioavailability.

From an environmental standpoint, understanding the fate and transport of compounds like CAS No. 2022889-91-1 is crucial for assessing their potential impact on ecosystems. Studies have shown that such molecules can undergo various transformation processes under environmental conditions such as photodegradation and microbial metabolism. These processes are influenced by factors like molecular structure and environmental parameters.

In conclusion,4-(methylbutyl)-furo[3,c]pyridine, with its unique chemical structure and functional groups presents immense opportunities for research and development across multiple disciplines. As scientific understanding continues to grow through cutting-edge studies on its synthesis pathways and applications in organic electronics and drug discovery this compound will undoubtedly play a pivotal role in shaping future innovations.